Cas no 39880-87-0 (2-Thiophenecarboxamide, N-(3-nitrophenyl)-)

• Product Name: 2-Thiophenecarboxamide, N-(3-nitrophenyl)-
• CAS No: 39880-87-0
• MF: C₁₁H₈N₂O₃S
• MW: 248.257821083069
• CID: 1511496
• PubChem ID: 531928
• Update Time: 2025-04-21

2-Thiophenecarboxamide, N-(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxamide, N-(3-nitrophenyl)-
• SR-01000392625
• Thiophene-2-carboxamide, N-(3-nitrophenyl)-
• 39880-87-0
• N-{3-nitrophenyl}thiophene-2-carboxamide
• SR-01000392625-1
• STK065695
• AG-690/33482064
• Z31681326
• N-(3-nitrophenyl)thiophene-2-carboxamide
• AKOS000487586
• EU-0033876
• VFDHCXRHENGDQA-UHFFFAOYSA-N

• Inchi： 1S/C11H8N2O3S/c14-11(10-5-2-6-17-10)12-8-3-1-4-9(7-8)13(15)16/h1-7H,(H,12,14)
• InChI Key： VFDHCXRHENGDQA-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(NC1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 248.02564
• Monoisotopic Mass: 248.02556330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 72.24